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Introduction
Galactosylceramide (GalCer) is a ubiquitous glycosphingolipid, playing a pivotal role in a

myriad of biological processes. From the structural integrity of myelin sheaths to the intricate

signaling cascades governing immune responses, GalCer stands as a key modulator of cellular

function. The advent of biotinylated galactosylceramide has revolutionized the study of this

essential lipid, providing a powerful molecular tool to probe its interactions, localization, and

dynamic functions within the complex cellular milieu. This technical guide provides an in-depth

exploration of the biological functions of biotinylated galactosylceramide, with a focus on its

application in research and drug development. We will delve into its role in key signaling

pathways, present quantitative data on its interactions, and provide detailed experimental

protocols for its use.

Core Biological Functions of Galactosylceramide
Galactosylceramide is an integral component of cellular membranes, particularly enriched in

the nervous system and lipid rafts. Its biological significance stems from its involvement in:

Myelin Sheath Formation and Maintenance: GalCer is a major constituent of the myelin

sheath, the insulating layer surrounding neuronal axons, crucial for rapid nerve impulse

conduction.
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Signal Transduction: As a component of lipid rafts, GalCer participates in the spatial

organization of signaling molecules, thereby influencing a variety of cellular processes

including cell adhesion, proliferation, and apoptosis.

Immune Regulation: The stereoisomer α-galactosylceramide (α-GalCer) is a potent

immunomodulatory lipid that is presented by the CD1d molecule on antigen-presenting cells

(APCs) to activate invariant Natural Killer T (iNKT) cells. This activation triggers a cascade of

downstream immune responses with implications for cancer immunotherapy, autoimmune

diseases, and infectious diseases.[1][2][3]

Pathogen Recognition: GalCer can act as a receptor for various pathogens, including HIV-1,

facilitating their entry into host cells.[4][5]

The addition of a biotin moiety to galactosylceramide provides a high-affinity tag for the

versatile avidin/streptavidin system, enabling researchers to track, isolate, and quantify GalCer

and its interacting partners with high specificity and sensitivity.[6]

Quantitative Data on Biotinylated
Galactosylceramide Interactions
The biotin tag allows for precise quantitative analysis of galactosylceramide's binding kinetics

and affinities with its interacting partners. The following tables summarize key quantitative data

from the literature.

Interaction Method Affinity (KD) Reference

α-Galactosylceramide

- human CD1d

Surface Plasmon

Resonance (SPR)
0.1 - 1 µM [2]

α-Galactosylceramide

- mouse CD1d

Surface Plasmon

Resonance (SPR)
0.1 - 1 µM [2]

Biotinylated α-GalCer

- mouse CD1d

Surface Plasmon

Resonance (SPR)
~0.2 µM [2]
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Compound Target Assay IC50 Reference

Compound 19 UGT8 (human)

Mass

Spectrometry-

based assay

0.2 nM [7]

α-

Galactosylcerami

de

Hepatitis B Virus

(HBV) secretion
Cell-based assay 0.4 ± 1.1 nM [8]

Various

Xanthophylls
UGT Isoforms

In vitro inhibition

assay

Varies (µM

range)
[9]

GCase Inhibitors
Velaglucerase

alfa (GCase)

In vitro enzyme

inhibition

Varies (µM

range)
[10]

Signaling Pathways Involving Galactosylceramide
iNKT Cell Activation by α-Galactosylceramide
The most well-characterized signaling pathway involving a galactosylceramide isoform is the

activation of invariant Natural Killer T (iNKT) cells by α-galactosylceramide (α-GalCer). This

process is central to various immune responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

